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Compound of Interest

Compound Name: Epyrifenacil

Cat. No.: B8306211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and soil
mobility of the herbicide Epyrifenacil. The information is compiled from publicly available
regulatory documents and scientific assessments, primarily from the United States
Environmental Protection Agency (EPA).

Executive Summary

Epyrifenacil is a protoporphyrinogen oxidase (PPO)-inhibiting herbicide. Its environmental
behavior is characterized by the rapid degradation of the parent molecule and the formation of
numerous, more persistent degradates. The primary metabolite, S-3100-CA, is more mobile in
soil than Epyrifenacil itself. While the parent compound is non-persistent in soil and aquatic
environments, the overall residue, including its degradates, exhibits high persistence. One of
the terminal degradation products of Epyrifenacil is trifluoroacetic acid (TFA), a compound
noted for its environmental persistence.

Data Presentation: Physicochemical Properties and
Environmental Fate

The following tables summarize the key quantitative data regarding the environmental fate and
mobility of Epyrifenacil and its principal degradate, S-3100-CA.

Table 1: Physicochemical Properties of Epyrifenacil
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Property Value Source

ethyl 2-[[3-[2-chloro-4-fluoro-5-
[3-methyl-2,6-dioxo-4-

IUPAC Name (trifluoromethyl)pyrimidin-1- N/A
yl]phenoxy]-2-
pyridinylloxylacetate

CAS Number 353292-31-6 N/A
Molecular Formula C21H16CIFaN30s N/A
Molar Mass 517.82 g/mol N/A

. Information not available in
Water Solubility ) N/A
provided search results

Information not available in
Vapor Pressure ) N/A
provided search results

Log Kow (Octanol-Water Information not available in N/A
Partition Coefficient) provided search results

Table 2: Environmental Fate of Epyrifenacil
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Environmental

Parameter Value (days) Notes Source
Process
pH-dependent
pH 4: StablepH hydrolysis. A 30-
7: Slow day study yielded
Hydrolysis DTso degradationpH 9:  a calculated half-  [2]
More rapid life of 2,237 days
degradation for the overall
system.[1]
Agueous )
_ DTso 9.16 At 40°N latitude. [3]
Photolysis
Rapid
Aerobic Soil degradation of
] DTso (Parent) 0.22-1.2 [3]
Metabolism the parent
compound.
Indicates high
DTso (Total ]
) up to 2,521 persistence of [1]
Residues)
degradates.
Anaerobic ] Specific DTso
) Rapid
Aquatic DTso (Parent) ] value not
) degradation ]
Metabolism available.
Rapid
Aerobic Aquatic degradation of
] DTso (Parent) 1.2-33
Metabolism the parent
compound.
Indicates high
DTso (Total ]
] 188 - 1850 persistence of
Residues)

degradates.

Table 3: Soil Mobility of Epyrifenacil and its Degradate S-3100-CA
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Mobility

Compound Koc (mL/g-OC) . Source
Classification

Epyrifenacil 184 - 428 Moderately Mobile

S-3100-CA 24 - 135 Mobile

Experimental Protocols

Detailed experimental protocols for the studies conducted on Epyrifenacil are proprietary to
the registrant. However, these studies generally follow standardized guidelines from
organizations such as the OECD (Organisation for Economic Co-operation and Development)
and the EPA's Office of Chemical Safety and Pollution Prevention (OCSPP). Below are
generalized methodologies for the key experiments cited.

1. Aerobic Soil Metabolism (Following OECD Guideline 307)

» Objective: To determine the rate and route of degradation of Epyrifenacil in soil under
aerobic conditions.

o Methodology:

o Radiolabeled Epyrifenacil (e.g., 1*C-labeled) is applied to fresh soil samples with known
characteristics (e.g., texture, pH, organic matter content, microbial biomass).

o The treated soil is incubated in the dark at a constant temperature (e.g., 20-25°C) and
moisture content (e.g., 40-60% of maximum water holding capacity).

o A continuous flow of humidified air is passed through the incubation flasks to maintain
aerobic conditions. Traps containing solutions to capture CO2 and other volatile organic
compounds are placed at the outlet.

o Soil samples are collected at various time intervals and analyzed for the parent compound
and its degradation products using techniques such as High-Performance Liquid
Chromatography (HPLC) with radiometric detection and Mass Spectrometry (MS).
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o The disappearance time for 50% of the parent compound (DTso) is calculated using
appropriate kinetic models (e.qg., single first-order, IORE).

2. Aqueous Photolysis (Following OECD Guideline 316)

o Objective: To determine the rate of degradation of Epyrifenacil in water when exposed to
light.

e Methodology:
o A sterile aqueous solution of radiolabeled Epyrifenacil in a buffer (e.g., pH 7) is prepared.

o The solution is placed in quartz tubes and exposed to a light source that simulates natural
sunlight (e.g., a xenon arc lamp with filters).

o Control samples are incubated in the dark at the same temperature to measure any
degradation not caused by light (e.g., hydrolysis).

o Aliquots of the solutions are taken at different time points and analyzed by HPLC to
determine the concentration of the parent compound and photoproducts.

o The half-life (DTso) of photolytic degradation is calculated from the rate of disappearance
of Epyrifenacil in the light-exposed samples after correcting for any degradation in the
dark controls.

3. Adsorption/Desorption (Following OECD Guideline 106)

o Objective: To determine the extent to which Epyrifenacil and its metabolites bind to soil
particles, which is indicative of their mobility.

o Methodology:

o A batch equilibrium method is used with several soil types of varying textures, organic
carbon content, and pH.

o Agqueous solutions of radiolabeled Epyrifenacil at various concentrations are added to soil
samples in centrifuge tubes. A background electrolyte solution (e.g., 0.01 M CaClz) is
used.
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o The soil-solution slurries are agitated for a specific time to reach equilibrium.
o The slurries are then centrifuged to separate the aqueous phase from the soil.

o The concentration of Epyrifenacil in the agueous phase is measured. The amount
adsorbed to the solil is calculated by the difference from the initial concentration.

o The soil-water distribution coefficient (Kd) is determined. The organic carbon-normalized
adsorption coefficient (Koc) is calculated by dividing Kd by the fraction of organic carbon in
the soil.

o For desorption, the supernatant is replaced with a fresh solution without the test
substance, and the process is repeated to determine the amount of Epyrifenacil that is
released from the soil particles.
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Caption: Simplified degradation pathway of Epyrifenacil in the environment.
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Laboratory Study (Batch Equilibrium)

Prepare soil and Epyrifenacil solutions

l

Equilibrate soil-solution slurry

l

Separate soil and aqueous phases via centrifugation

l

Analyze Epyrifenacil concentration in aqueous phase

l

Calculate Kd and Koc

Mobility Classification

Classify mobility based on Koc value

Click to download full resolution via product page

Caption: Workflow for determining the soil mobility of Epyrifenacil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8306211#environmental-fate-and-soil-mobility-of-
epyrifenacil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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